Cas no 2138509-05-2 (2-Thiophenecarboxaldehyde, 5-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-
• CAS No: 2138509-05-2
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 5301007
• Update Time: 2025-10-28

2-Thiophenecarboxaldehyde, 5-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-

• Inchi： 1S/C14H16N2OS/c1-2-9-3-5-12-11(7-9)14(16-15-12)13-6-4-10(8-17)18-13/h4,6,8-9H,2-3,5,7H2,1H3,(H,15,16)
• InChI Key： ADFMYJMDVWIJSR-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C2=C3C(=NN2)CCC(CC)C3)=CC=1

Additional information on 2-Thiophenecarboxaldehyde, 5-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-

2-Thiophenecarboxaldehyde, 5-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-

2-Thiophenecarboxaldehyde, 5-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)- (CAS No. 2138509-05-2) is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and biological activities. The molecule consists of a thiophene ring fused with a carboxaldehyde group and an indazole derivative, making it a versatile scaffold for further functionalization and exploration.

The thiophene moiety in this compound is a five-membered aromatic ring containing one sulfur atom. Thiophenes are known for their stability and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The presence of the thiophene ring in 2-Thiophenecarboxaldehyde enhances its reactivity and makes it a valuable building block in organic synthesis. Recent studies have highlighted the role of thiophene-containing compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents.

The indazole fragment is another key component of this molecule. Indazoles are bicyclic structures consisting of a benzene ring fused with an imidazole ring. They are known for their ability to act as hydrogen bond donors and acceptors, which is crucial for their interaction with biological targets. The 4,5,6,7-tetrahydroindazole derivative in this compound introduces a saturated ring system, which can influence the compound's pharmacokinetic properties such as solubility and permeability. Recent research has shown that indazole derivatives exhibit promising activity against various enzymes and receptors involved in neurodegenerative diseases.

The carboxaldehyde group attached to the thiophene ring adds another layer of functionality to this compound. Aldehydes are highly reactive groups that can undergo various transformations, including condensation reactions (e.g., aldol condensation) and oxidation reactions. This group can also serve as a site for bioconjugation or for the introduction of additional functional groups to tailor the compound's properties further.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Thiophenecarboxaldehyde, leveraging modern methodologies such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis. These techniques not only improve the yield and purity of the compound but also reduce the environmental footprint of its production process.

In terms of biological activity, 2-Thiophenecarboxaldehyde has shown potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes involved in inflammation and oxidative stress pathways. Additionally, its indazole fragment has been implicated in interactions with G-protein coupled receptors (GPCRs), which are critical targets for many pharmaceutical agents.

The structural versatility of 2-Thiophenecarboxaldehyde also makes it an attractive candidate for materials science applications. Its aromatic system and heterocyclic components can contribute to electronic properties suitable for use in organic electronics or optoelectronic devices. Recent research has explored the use of thiophene-containing compounds as components in organic light-emitting diodes (OLEDs) and photovoltaic materials.

In conclusion, 2-Thiophenecarboxaldehyde, with its unique combination of thiophene, indazole, and carboxaldehyde moieties (CAS No. 2138509-05-2), represents a valuable compound with diverse applications across chemistry and biology. Its structural features make it an ideal candidate for further exploration in drug discovery, materials science, and organic synthesis.